![molecular formula C9H10FNO2 B3030746 1-(2-Amino-4-fluoro-5-methoxyphenyl)ethanone CAS No. 949159-97-1](/img/structure/B3030746.png)
1-(2-Amino-4-fluoro-5-methoxyphenyl)ethanone
Overview
Description
“1-(2-Amino-4-fluoro-5-methoxyphenyl)ethanone” is a chemical compound with the molecular formula C9H10FNO2 . It has a molecular weight of 183.17 .
Molecular Structure Analysis
The molecular structure of “1-(2-Amino-4-fluoro-5-methoxyphenyl)ethanone” consists of a central carbon atom connected to an amine group, a fluorine atom, and a methoxy group .Physical And Chemical Properties Analysis
“1-(2-Amino-4-fluoro-5-methoxyphenyl)ethanone” has a molecular weight of 183.17 . It is recommended to be stored at -20°C for maximum recovery of the product .Scientific Research Applications
- Recent research has explored derivatives of 1-(2-amino-4-fluoro-5-methoxyphenyl)ethanone as relay sensors for metal ions like Zn2+ and Cu2+ .
- 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole, including our compound, were investigated for antiviral activity .
Amino Acid Analysis Using Marfey’s Reagent (FDAA) :
Metal Ion Sensing
Antiviral Activity
Quantitative Amino Acid Analysis
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to interact with tyrosine-protein kinases , which act as cell-surface receptors for various growth factors and play essential roles in the regulation of angiogenesis, vascular development, and vascular permeability .
Mode of Action
It’s worth noting that compounds with similar structures often undergo electrophilic aromatic substitution , a common reaction in organic chemistry where an atom, usually hydrogen, on an aromatic system is replaced by an electrophile .
Biochemical Pathways
If the compound does indeed target tyrosine-protein kinases, it could potentially influence pathways related to cell growth, differentiation, and survival .
Pharmacokinetics
The compound’s molecular weight and structure, as well as its storage conditions , could potentially influence its bioavailability and pharmacokinetic behavior.
Result of Action
If the compound does interact with tyrosine-protein kinases, it could potentially influence cell growth, differentiation, and survival .
Action Environment
The compound’s storage conditions suggest that factors such as temperature and exposure to light could potentially affect its stability and efficacy.
properties
IUPAC Name |
1-(2-amino-4-fluoro-5-methoxyphenyl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-5(12)6-3-9(13-2)7(10)4-8(6)11/h3-4H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCMWQYFEHIFMAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1N)F)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80676424 | |
Record name | 1-(2-Amino-4-fluoro-5-methoxyphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80676424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Amino-4-fluoro-5-methoxyphenyl)ethanone | |
CAS RN |
949159-97-1 | |
Record name | 1-(2-Amino-4-fluoro-5-methoxyphenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=949159-97-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Amino-4-fluoro-5-methoxyphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80676424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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